Cas no 1168139-59-0 ((1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine)

(1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine structure
1168139-59-0 structure
Product Name:(1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine
CAS No:1168139-59-0
MF:C6H10N2S
MW:142.221999645233
CID:2615000
PubChem ID:40465865
Update Time:2025-04-21

(1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine
    • SCHEMBL2885153
    • 1-(4-methyl-1,3-thiazol-2-yl)ethanamine
    • 1-(4-Methyl-thiazol-2-yl)-ethylamine
    • BS-38174
    • 538328-18-6
    • Z803082186
    • 1-(4-Methyl-1,3-thiazol-2-yl)ethanamine, AldrichCPR
    • G29435
    • AB68276
    • NSXQYSQZXMGRPJ-UHFFFAOYSA-N
    • 1168139-59-0
    • EN300-66878
    • 1-(4-methyl-1,3-thiazol-2-yl)-1-ethylamine
    • (S)-1-(4-METHYLTHIAZOL-2-YL)ETHANAMINE
    • ALBB-015191
    • 1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine
    • AKOS005174982
    • MFCD05221828
    • 1-(4-methyl-1,3-thiazol-2-yl)ethanamine dihydrochloride
    • 1-(4-methylthiazol-2-yl)ethanamine
    • MFCD07781059
    • 853-103-5
    • Inchi: 1S/C6H10N2S/c1-4-3-9-6(8-4)5(2)7/h3,5H,7H2,1-2H3/t5-/m1/s1
    • InChI Key: NSXQYSQZXMGRPJ-RXMQYKEDSA-N
    • SMILES: S1C=C(C)N=C1[C@@H](C)N

Computed Properties

  • Exact Mass: 142.05646950g/mol
  • Monoisotopic Mass: 142.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų
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